Cas no 899926-79-5 (5-(4-fluorophenyl)-2,2-dimethyl-2,3-dihydro-4H-imidazol-4-one)

• Product Name: 5-(4-fluorophenyl)-2,2-dimethyl-2,3-dihydro-4H-imidazol-4-one
• CAS No: 899926-79-5
• MF: C₁₁H₁₁FN₂O
• MW: 206.216245889664
• CID: 3166231
• PubChem ID: 51358705
• Update Time: 2025-04-21

5-(4-fluorophenyl)-2,2-dimethyl-2,3-dihydro-4H-imidazol-4-one Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)-2,2-dimethyl-2,3-dihydro-4H-imidazol-4-one
• 4-(4-fluorophenyl)-2,2-dimethyl-2,5-dihydro-1H-imidazol-5-one
• BS-3110
• SR-01000094179
• 5-(4-fluorophenyl)-2,2-dimethyl-3H-imidazol-4-one
• CCG-27765
• 4-(4-fluorophenyl)-2,2-dimethyl-1H-imidazol-5-one
• 899926-79-5
• AKOS005723145
• SR-01000094179-1
• STL103964

• MDL： MFCD19104837
• Inchi： 1S/C11H11FN2O/c1-11(2)13-9(10(15)14-11)7-3-5-8(12)6-4-7/h3-6H,1-2H3,(H,14,15)
• InChI Key： IFGLOEBULPVPCR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C(NC(C)(C)N=1)=O

Computed Properties

• Exact Mass: 206.08554114Da
• Monoisotopic Mass: 206.08554114Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.5Ų

5-(4-fluorophenyl)-2,2-dimethyl-2,3-dihydro-4H-imidazol-4-one Security Information

• Storage Condition：(BD316070)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes